Cas no 135980-63-1 (O-4-(4-fluorophenyl)butylhydroxylamine)

• Product Name: O-4-(4-fluorophenyl)butylhydroxylamine
• CAS No: 135980-63-1
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 1244667
• PubChem ID: 14998241
• Update Time: 2025-05-24

O-4-(4-fluorophenyl)butylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[4-(4-fluorophenyl)butyl]-
• O-[4-(4-fluorophenyl)butyl]hydroxylamine
• O-4-(4-fluorophenyl)butylhydroxylamine
• DTXSID30566725
• 135980-63-1
• EN300-1783210
• SCHEMBL8973679

• Inchi： 1S/C10H14FNO/c11-10-6-4-9(5-7-10)3-1-2-8-13-12/h4-7H,1-3,8,12H2
• InChI Key： YUOBDNZTRISLDF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCCCON

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-4-(4-fluorophenyl)butylhydroxylamine

Recent Advances in the Study of O-4-(4-fluorophenyl)butylhydroxylamine (CAS: 135980-63-1) in Chemical Biology and Pharmaceutical Research

O-4-(4-fluorophenyl)butylhydroxylamine (CAS: 135980-63-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules and its mechanism of action in various biological systems. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential applications in drug development.

The compound's chemical structure, featuring a fluorophenyl group and a hydroxylamine moiety, has been the subject of extensive investigation. Researchers have explored its reactivity and stability under different conditions, which are critical for its application in synthetic chemistry. Recent publications have demonstrated its utility in the synthesis of novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of O-4-(4-fluorophenyl)butylhydroxylamine exhibit potent inhibitory effects on certain kinases, making them promising candidates for anticancer therapies.

In addition to its synthetic applications, O-4-(4-fluorophenyl)butylhydroxylamine has been studied for its direct biological effects. Experimental data indicate that it can modulate cellular processes such as oxidative stress and inflammation. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound acts as a scavenger of reactive oxygen species (ROS), suggesting its potential use in treating oxidative stress-related disorders. Furthermore, its ability to interact with specific protein targets has been elucidated through advanced techniques like X-ray crystallography and molecular docking simulations.

The pharmacokinetic and toxicological profiles of O-4-(4-fluorophenyl)butylhydroxylamine have also been a focus of recent research. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights into its suitability as a drug candidate. While the compound shows favorable bioavailability in animal models, further optimization is needed to address issues related to metabolic stability and potential toxicity. These findings underscore the importance of continued research to fully harness its therapeutic potential.

Looking ahead, the exploration of O-4-(4-fluorophenyl)butylhydroxylamine and its derivatives is expected to expand into new therapeutic areas. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to uncover novel applications and optimize its properties for clinical use. The compound's versatility and promising biological activities position it as a valuable tool in the ongoing quest for innovative treatments in the pharmaceutical industry.